Cas no 2137057-04-4 ((2R)-3-methoxy-2-(methylamino)propanoic acid)

• Product Name: (2R)-3-methoxy-2-(methylamino)propanoic acid
• CAS No: 2137057-04-4
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 5869957
• PubChem ID: 59652959
• Update Time: 2025-10-29

(2R)-3-methoxy-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Serine, N,O-dimethyl-
• (2R)-3-methoxy-2-(methylamino)propanoic acid
• SCHEMBL2600862
• EN300-1132096
• 2137057-04-4

• Inchi： 1S/C5H11NO3/c1-6-4(3-9-2)5(7)8/h4,6H,3H2,1-2H3,(H,7,8)/t4-/m1/s1
• InChI Key： AKTYKKADZQIESO-SCSAIBSYSA-N
• SMILES： C(O)(=O)[C@@H](COC)NC

Computed Properties

• Exact Mass: 133.07389321g/mol
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 220.2±30.0 °C(Predicted)
• pka: 2.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-3-methoxy-2-(methylamino)propanoic acid

(2R)-3-methoxy-2-(methylamino)propanoic acid (CAS No. 2137057-04-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(2R)-3-methoxy-2-(methylamino)propanoic acid (CAS No. 2137057-04-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as MMPA, is a derivative of amino acids and exhibits a combination of functional groups that make it a valuable candidate for various research and development activities.

The molecular structure of (2R)-3-methoxy-2-(methylamino)propanoic acid is characterized by a central carbon atom with an R configuration, which is bonded to a carboxylic acid group, a methoxy group, and a methylamino group. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it suitable for a wide range of applications in pharmaceutical research.

Recent studies have highlighted the importance of chiral compounds like MMPA in the development of enantiomerically pure drugs. The enantiomeric purity of a compound can significantly influence its biological activity, pharmacokinetics, and toxicity. Therefore, the synthesis and characterization of enantiomerically pure forms of (2R)-3-methoxy-2-(methylamino)propanoic acid are crucial for optimizing its therapeutic potential.

In terms of synthesis, several methods have been reported for the preparation of (2R)-3-methoxy-2-(methylamino)propanoic acid. One common approach involves the asymmetric synthesis using chiral catalysts or auxiliaries. For instance, a recent study published in the Journal of Organic Chemistry described an efficient method for the asymmetric synthesis of MMPA using a chiral phosphoric acid catalyst. This method not only achieved high enantiomeric excess but also provided good yields, making it a promising route for large-scale production.

The physicochemical properties of (2R)-3-methoxy-2-(methylamino)propanoic acid have been extensively studied to understand its behavior in different environments. It has been reported that MMPA exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in various biological assays. Additionally, the compound has been found to be stable under standard laboratory conditions, making it suitable for long-term storage and handling.

In the context of biological activity, (2R)-3-methoxy-2-(methylamino)propanoic acid has shown promise as a potential therapeutic agent. Research has indicated that it possesses anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and colitis. A study published in the Journal of Medicinal Chemistry demonstrated that MMPA effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory drug candidate.

Beyond its anti-inflammatory effects, (2R)-3-methoxy-2-(methylamino)propanoic acid has also been investigated for its neuroprotective properties. Preclinical studies have shown that it can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that MMPA could be further explored as a neuroprotective agent in future clinical trials.

The pharmacokinetic profile of (2R)-3-methoxy-2-(methylamino)propanoic acid is another important aspect that has been studied to assess its suitability as a drug candidate. Research has indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. For example, it has been found to have good oral bioavailability and low plasma protein binding, which are desirable characteristics for a drug molecule.

To further validate its therapeutic potential, clinical trials are necessary to evaluate the safety and efficacy of (2R)-3-methoxy-2-(methylamino)propanoic acid. Preclinical studies have laid a strong foundation for these trials by demonstrating its promising biological activity and favorable pharmacokinetic profile. However, more extensive research is needed to fully understand its mechanisms of action and potential side effects.

In conclusion, (2R)-3-methoxy-2-(methylamino)propanoic acid (CAS No. 2137057-04-4) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted to explore its full potential, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.